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Compound of Interest

Compound Name: L-Glutamine-15N2,d5

Cat. No.: B12422415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of

L-Glutamine-¹⁵N₂,d₅ in combination with other isotopic tracers to investigate cellular

metabolism. This dual-labeling approach offers a powerful tool for dissecting the intricate

network of metabolic pathways, particularly in the context of cancer research and drug

development.

Introduction to Isotopic Tracing with L-Glutamine-
¹⁵N₂,d₅
L-Glutamine is a critical nutrient for highly proliferative cells, serving as a major source of

carbon and nitrogen for the synthesis of macromolecules and for energy production through the

tricarboxylic acid (TCA) cycle.[1][2] L-Glutamine-¹⁵N₂,d₅ is a stable isotope-labeled form of

glutamine where both nitrogen atoms are replaced with the heavy isotope ¹⁵N, and five

hydrogen atoms on the carbon backbone are replaced with deuterium (d). This extensive

labeling provides distinct mass shifts that can be readily detected by mass spectrometry (MS),

allowing researchers to trace the metabolic fate of the glutamine molecule.

When used in combination with other isotopic tracers, such as [U-¹³C₆]glucose, L-Glutamine-

¹⁵N₂,d₅ enables the simultaneous tracking of two key metabolic substrates. This allows for a

comprehensive analysis of the interplay between glucose and glutamine metabolism, providing
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insights into pathway utilization, nutrient competition, and the metabolic reprogramming that is

a hallmark of many diseases, including cancer.[3][4]

Key Applications
Cancer Metabolism: Elucidating the metabolic reprogramming in cancer cells, including their

reliance on glutamine (glutamine addiction).[1][5]

TCA Cycle Dynamics: Differentiating between the oxidative and reductive carboxylation

pathways of glutamine metabolism within the TCA cycle.[3]

Biomarker Discovery: Identifying metabolic vulnerabilities in diseased cells that can be

targeted for therapeutic intervention.

Drug Development: Assessing the on-target effects of drugs that modulate metabolic

pathways.

Nitrogen Metabolism: Tracking the flow of nitrogen from glutamine into the synthesis of other

amino acids and nucleotides.[3]

Experimental Workflow: Dual Isotope Tracing
A typical experimental workflow for using L-Glutamine-¹⁵N₂,d₅ in combination with [U-

¹³C₆]glucose is depicted below. This workflow outlines the key steps from cell culture to data

analysis.
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Prepare Isotope-Labeled Media
(e.g., with L-Glutamine-¹⁵N₂,d₅ and [U-¹³C₆]glucose)

Seed Cells in Culture Plates

Incubate Cells with Labeled Media

Quench Metabolism
(e.g., with cold methanol)

Extract Intracellular Metabolites

LC-MS/MS or GC-MS Analysis

Data Processing and Isotopologue Distribution Analysis

Metabolic Flux Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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